Butamirate-d5 Citrate
Butamirate-d5 Citrate
A novel labeled antitussive drug.
Brand Name:
Vulcanchem
CAS No.:
1215650-08-0
VCID:
VC0028001
InChI:
InChI=1S/C18H29NO3.C6H8O7/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,17H,4-6,12-15H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1D3,4D2;
SMILES:
CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O
Molecular Formula:
C24H37NO10
Molecular Weight:
504.588
Butamirate-d5 Citrate
CAS No.: 1215650-08-0
Cat. No.: VC0028001
Molecular Formula: C24H37NO10
Molecular Weight: 504.588
* For research use only. Not for human or veterinary use.
Specification
| Description | A novel labeled antitussive drug. |
|---|---|
| CAS No. | 1215650-08-0 |
| Molecular Formula | C24H37NO10 |
| Molecular Weight | 504.588 |
| IUPAC Name | 2-[2-(diethylamino)ethoxy]ethyl 3,3,4,4,4-pentadeuterio-2-phenylbutanoate;2-hydroxypropane-1,2,3-tricarboxylic acid |
| Standard InChI | InChI=1S/C18H29NO3.C6H8O7/c1-4-17(16-10-8-7-9-11-16)18(20)22-15-14-21-13-12-19(5-2)6-3;7-3(8)1-6(13,5(11)12)2-4(9)10/h7-11,17H,4-6,12-15H2,1-3H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)/i1D3,4D2; |
| Standard InChI Key | JVKMHUAWFDGPTF-UHBAQTEVSA-N |
| SMILES | CCC(C1=CC=CC=C1)C(=O)OCCOCCN(CC)CC.C(C(=O)O)C(CC(=O)O)(C(=O)O)O |
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